Cas no 1006898-81-2 (Benzene, 2-bromo-1-(bromomethyl)-3,5-dichloro-)

• Product Name: Benzene, 2-bromo-1-(bromomethyl)-3,5-dichloro-
• CAS No: 1006898-81-2
• MF: C₇H₄Br₂Cl₂
• MW: 318.820658683777
• CID: 6462548
• Update Time: 2025-05-24

Benzene, 2-bromo-1-(bromomethyl)-3,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-(bromomethyl)-3,5-dichloro-
• 2-bromo-1-(bromomethyl)-3,5-dichlorobenzene

• Inchi： 1S/C7H4Br2Cl2/c8-3-4-1-5(10)2-6(11)7(4)9/h1-2H,3H2
• InChI Key： YSFLNZBHVBYJIH-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC(Cl)=CC(Cl)=C1Br

Experimental Properties

• Density: 2.005±0.06 g/cm3(Predicted)
• Boiling Point: 316.9±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 2-bromo-1-(bromomethyl)-3,5-dichloro-

Benzene, 2-bromo-1-(bromomethyl)-3,5-dichloro-

Benzene, 2-bromo-1-(bromomethyl)-3,5-dichloro- is a highly specialized organic compound with the CAS Registry Number 1006898-81-2. This compound belongs to the class of brominated aromatic compounds and is characterized by its complex structure, which includes a benzene ring substituted with bromine and chlorine atoms at specific positions. The molecule features a bromine atom at position 2, a bromomethyl group at position 1, and chlorine atoms at positions 3 and 5. This unique substitution pattern makes it a valuable compound in various chemical applications.

The synthesis of Benzene, 2-bromo-1-(bromomethyl)-3,5-dichloro- involves a series of precise chemical reactions, including electrophilic substitution and halogenation processes. The compound's stability and reactivity are influenced by the electron-withdrawing effects of the halogen substituents. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials, such as high-performance polymers and specialty chemicals.

One of the most significant applications of Benzene, 2-bromo-1-(bromomethyl)-3,5-dichloro- is in the field of materials science. Researchers have explored its use as a building block for constructing advanced polymeric materials with tailored properties. For instance, the compound's bromine atoms can serve as reactive sites for polymerization reactions, leading to the formation of high-strength polymers with excellent thermal stability. These polymers have potential applications in aerospace and automotive industries due to their lightweight and durability.

In addition to its role in polymer synthesis, Benzene, 2-bromo-1-(bromomethyl)-3,5-dichloro- has shown promise in drug discovery efforts. Its unique structure allows for selective binding to certain biological targets, making it a candidate for developing novel therapeutic agents. Recent studies have focused on its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. This research is still in its early stages but holds great potential for future drug development.

The physical properties of Benzene, 2-bromo-1-(bromomethyl)-3,5-dichloro- are well-documented. It has a melting point of approximately X°C and a boiling point of Y°C, making it suitable for various chemical processes under controlled conditions. The compound is also sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether.

From an environmental perspective, understanding the fate and behavior of Benzene, 2-bromo-1-(bromomethyl)-3,5-dichloro- in natural systems is crucial. Recent environmental studies have investigated its degradation pathways under different conditions, including photolysis and microbial activity. These studies aim to assess its potential impact on ecosystems and develop strategies for safe handling and disposal.

In conclusion, Benzene, 2-bromo-1-(bromomethyl)-3,5-dichloro- (CAS No. 1006898-81-2) is a versatile compound with diverse applications across multiple fields. Its unique structure and reactivity make it an invaluable tool in chemical research and industrial processes. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing modern science and technology.